(2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C27H25N5O3S/c1-16-23(25(33)30-20-8-6-5-7-9-20)24(18-10-12-21(35-4)13-11-18)32-26(34)22(36-27(32)29-16)14-19-15-28-31(3)17(19)2/h5-15,24H,1-4H3,(H,30,33)/b22-14+
• InChI Key: SJQHQNNDNBSZDW-HYARGMPZSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=C(N(N=C3)C)C)SC2=N1)C4=CC=C(C=C4)OC)C(=O)NC5=CC=CC=C5
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C\C3=C(N(N=C3)C)C)/SC2=N1)C4=CC=C(C=C4)OC)C(=O)NC5=CC=CC=C5
• Molecular Formula: C27H25N5O3S
• Molecular Weight: 499.6 g/mol

Description

(2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H25N5O3S and its molecular weight is 499.6g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Conformational Analysis

The compound (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide, and its related derivatives, have been the subject of structural and conformational studies. Research has highlighted the significance of molecular scaffold variations and their impact on supramolecular aggregation. The aryl ring positioned at C5 of the thiazolopyrimidine ring tends to adopt an almost perpendicular orientation. The substituents at various positions (C2, C3, C6) and the aryl at C5 influence the intermolecular interaction patterns significantly, with the packing features being controlled by various weak interactions including C-H…O, C-H…N, N-H…N, O-H…N, C-H…π, and π…π interactions (Nagarajaiah & Begum, 2014). Similar observations about the influence of molecular structure on the intermolecular interactions were made in other studies focusing on different thiazolopyrimidine derivatives (Nagarajaiah & Begum, 2015).

Synthetic Pathways and Derivative Formation

The compound's framework has been utilized in the synthesis of various heterocyclic compounds. Researchers have explored its reactivity and potential transformations into different functional groups. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were reported. These compounds displayed significant anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020). Similarly, other studies have reported the preparation of related heterocyclic systems via reactions with various reagents, highlighting the compound's versatility in chemical synthesis (Youssef et al., 2011).

Biological Activity and Application

While the focus is on the non-pharmacological aspects of the compound, it's worth noting that some derivatives have exhibited noteworthy biological activities. For instance, some synthesized thiazolopyrimidine derivatives have shown significant antimicrobial activity, underscoring the potential biomedical applications of these compounds (Gein et al., 2015). This indicates that the compound's derivatives may be valuable in the development of new therapeutic agents, although the primary interest lies in their chemical and structural properties.